Cas no 67899-04-1 (Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester)
Technical Introduction:
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester is a specialized organic compound featuring an iodine substituent at the 6-position of the hexanoate backbone, esterified with a tert-butyl group. This structure imparts steric hindrance and enhanced stability, making it useful in synthetic organic chemistry, particularly as an intermediate in the preparation of iodinated derivatives or protected carboxylates. The tert-butyl ester group offers selective deprotection advantages under mild acidic conditions, while the iodine moiety enables further functionalization via cross-coupling reactions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials synthesis.
67899-04-1 structure
Product name:Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester
- tert-butyl 6-iodohexanoate
- 4-iodo-hexanoic acid tert-butyl ester
- 6-iodo-hexanoic acid tert-butyl ester
- ester t-butylique de l'acide 6-iodo hexanoieque
- DTXSID20513783
- Tert-butyl6-iodohexanoate
- 67899-04-1
- BS-52752
- t-butyl 6-iodohexanoate
- FT-0762739
- E84121
- MNNOXJIFTSBCFQ-UHFFFAOYSA-N
- SCHEMBL713362
- DA-03694
-
- Inchi： InChI=1S/C10H19IO2/c1-10(2,3)13-9(12)7-5-4-6-8-11/h4-8H2,1-3H3
- InChI Key： MNNOXJIFTSBCFQ-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)CCCCCI
Computed Properties
- Exact Mass: 298.04300
- Monoisotopic Mass: 298.04298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.32350
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1250432-5g |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester |
67899-04-1 | 98% | 5g |
$380 | 2024-06-07 | |
| Ambeed | A1361707-250mg |
tert-Butyl 6-iodohexanoate |
67899-04-1 | 98% +(stabilized with Copper chip) | 250mg |
$66.0 | 2025-02-22 | |
| Ambeed | A1361707-1g |
tert-Butyl 6-iodohexanoate |
67899-04-1 | 98% +(stabilized with Copper chip) | 1g |
$263.0 | 2025-02-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTY590-1g |
tert-butyl 6-iodohexanoate |
67899-04-1 | 95% | 1g |
￥821.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTY590-5g |
tert-butyl 6-iodohexanoate |
67899-04-1 | 95% | 5g |
￥2873.0 | 2024-04-17 | |
| 1PlusChem | 1P006IO0-100mg |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester |
67899-04-1 | ≥97%, stabilized with Copper chip | 100mg |
$19.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599448-100mg |
tert-Butyl 6-iodohexanoate |
67899-04-1 | 98% | 100mg |
￥303.00 | 2024-05-04 | |
| Aaron | AR006IWC-1g |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester |
67899-04-1 | 97% | 1g |
$123.00 | 2025-01-23 | |
| 1PlusChem | 1P006IO0-250mg |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester |
67899-04-1 | ≥97%, stabilized with Copper chip | 250mg |
$35.00 | 2025-02-21 | |
| A2B Chem LLC | AD03328-250mg |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester |
67899-04-1 | 98% +(stabilized with Copper chip) | 250mg |
$49.00 | 2024-04-19 |
Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester Related Literature
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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2. Book reviews
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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5. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67899-04-1)Hexanoic acid, 6-iodo-, 1,1-dimethylethyl ester
Purity:99%/99%
Quantity:1g/5g
Price ($):237.0/1012.0